Cas no 868969-29-3 (ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate)

• Product Name: ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• CAS No: 868969-29-3
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 6571957
• Update Time: 2025-10-31

ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• Acetic acid, 2-[[3-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-, ethyl ester

• Inchi： 1S/C14H13N5O2S/c1-2-21-13(20)9-22-12-6-5-11-16-17-14(19(11)18-12)10-4-3-7-15-8-10/h3-8H,2,9H2,1H3
• InChI Key： ZQDHISYBLZNRKW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 2.25±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on ethyl 2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate

Ethyl 2-{3-(Pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate: A Comprehensive Overview

Ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is a complex organic compound with the CAS number 868969-29-3. This compound belongs to the class of sulfanyl acetates and features a triazolopyridazine ring system substituted with a pyridine moiety. The structure of this compound is characterized by its sulfur atom acting as a bridge between the triazolopyridazine ring and the ethoxy group. This unique architecture makes it a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The synthesis of ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate involves a series of multi-step reactions. The starting materials typically include pyridine derivatives and sulfur-containing reagents. The reaction pathway often involves nucleophilic substitution or coupling reactions to form the triazolopyridazine ring system. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing reaction times and improving yields. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of the sulfur-containing intermediate.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The triazolopyridazine ring system is known for its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that analogs of this compound exhibit promising activity against cancer cell lines by inhibiting key enzymes involved in cell proliferation and apoptosis. Additionally, the presence of the pyridine moiety enhances the compound's ability to interact with DNA, making it a candidate for anti-cancer drug development.

Another area where ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate has shown potential is in materials science. The sulfur atom in its structure contributes to its thermal stability and mechanical properties. Researchers have explored its use as a precursor for synthesizing advanced materials such as polymers and coordination polymers. Recent findings indicate that this compound can form self-assembled monolayers on various substrates, which are highly desirable for applications in sensors and electronic devices.

In terms of pharmacokinetics and toxicity studies, ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate has been subjected to preliminary evaluations. Animal studies suggest that it has moderate bioavailability and exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its pharmacokinetic profile and long-term safety implications.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the triazolopyridazine ring system possesses unique electronic characteristics that could be exploited in optoelectronic applications. These findings align with experimental results showing that derivatives of this compound exhibit strong fluorescence under UV light, making them candidates for use in organic light-emitting diodes (OLEDs) and biosensors.

In conclusion, ethyl 2-{3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods emerge and its biological and material properties continue to be explored, this compound holds promise for advancing both medicinal chemistry and materials science.